4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-8-amine

• CAS No.: 2416268-30-7
• Molecular Formula: C13H18N2
• Molecular Weight: 202.3

Description

4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-8-amine is an intriguing chemical compound featuring a complex polycyclic structure with nitrogen and distinct stereochemistry. This compound is notable for its applications across various scientific fields, including organic synthesis, medicinal chemistry, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

Several methods exist for synthesizing 4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-8-amine, including:

• Cyclization Reactions: : Starting with suitably substituted precursors, cyclization reactions can form the polycyclic skeleton.

• Reductive Amination: : Incorporation of the amine group through reductive amination reactions involving ketones or aldehydes.

• Oxidation: : Formation of intermediate structures which then undergo further transformations.

Industrial Production Methods

In an industrial setting, the production of this compound involves optimized reaction conditions with high yields, such as controlled temperatures, specific catalysts, and efficient purification steps.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, forming various oxidized products.

• Reduction: : Reduction reactions modify its functional groups, affecting its reactivity and properties.

• Substitution: : It can participate in nucleophilic substitution reactions, introducing different functional groups into the molecule.

Common Reagents and Conditions

• Oxidizing Agents: : Potassium permanganate, chromium trioxide

• Reducing Agents: : Sodium borohydride, lithium aluminum hydride

• Catalysts: : Palladium on carbon, Raney nickel

Major Products Formed

• Oxidized derivatives with altered electronic properties.

• Reduced forms with different functional groups.

• Substituted compounds with various functional groups replacing hydrogen atoms.

Scientific Research Applications

4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-8-amine is utilized in:

• Chemistry: : Serving as a building block for complex molecules and catalysts.

• Biology: : Acting as a ligand in studying protein-ligand interactions.

• Medicine: : Potential therapeutic agent, given its bioactivity and structural features.

• Industry: : Used in materials science for developing new materials with unique properties.

Mechanism of Action

This compound interacts with molecular targets through:

• Binding to Enzymes: : Inhibiting or modulating enzyme activity.

• Receptor Binding: : Interacting with specific receptors, affecting cellular pathways.

• Pathways Involved: : Alters signal transduction pathways, influencing cellular responses.

Comparison with Similar Compounds

Similar Compounds

• 4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-9-amine: : A structural isomer.

• 4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-10-amine: : Another isomer with varying properties.

Uniqueness

• Structural Complexity: : Its unique polycyclic framework distinguishes it from other compounds.

• Reactivity: : The specific arrangement of atoms confers distinct reactivity patterns.

• Applications: : Its broad range of applications in multiple scientific disciplines.

4,4-dimethyl-2-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8-trien-8-amine is a fascinating compound with a wide array of uses and distinct chemical behaviors, making it a valuable subject of study in modern science.